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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B15555341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Violet 8 is an anthraquinone-based disperse dye that produces a bright, blue-violet

shade. It is primarily used for dyeing hydrophobic synthetic fibers, most notably polyester, due

to its low water solubility and non-ionic nature.[1] The high-temperature (HT) exhaust dyeing

method is the most effective process for applying Disperse Violet 8 to polyester. This method

utilizes temperatures of approximately 130°C under pressure to swell the polyester fibers,

facilitating the diffusion and penetration of the dye molecules into the fiber's amorphous

regions.[1][2] This results in excellent color yield and fastness properties.

These application notes provide a comprehensive, research-focused protocol for the high-

temperature exhaust dyeing of polyester with Disperse Violet 8. Additionally, this document

includes information on the chemical and physical properties of the dye, quantitative data on its

performance, and safety considerations relevant to a laboratory setting. While Disperse Violet
8 is principally a textile colorant, this document also addresses safety and handling aspects

pertinent to drug development professionals who may encounter such chemicals in broader

research contexts.

Chemical and Physical Properties of Disperse Violet
8

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15555341?utm_src=pdf-interest
https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.alfa-chemistry.com/dyes/resources/understanding-disperse-dyes-mechanisms-applications-and-innovation-in-synthetic-textile-chemistry.html
https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.alfa-chemistry.com/dyes/resources/understanding-disperse-dyes-mechanisms-applications-and-innovation-in-synthetic-textile-chemistry.html
https://autumnchem.com/temperature-control-in-disperse-dyeing-improve-polyester-dyeing-consistency/
https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the properties of Disperse Violet 8 is essential for its effective

application and safe handling.

Property Value

C.I. Name Disperse Violet 8

CAS Number 82-33-7

Molecular Formula C₁₄H₉N₃O₄

Molecular Weight 283.24 g/mol

Chemical Class Anthraquinone

Appearance Dark blue powder

Solubility
Soluble in ethanol, acetone, and benzene; low

water solubility.

Source:[3]

High-Temperature Exhaust Dyeing of Polyester:
Experimental Protocol
This protocol is designed for laboratory-scale experiments to ensure reproducibility and

accurate assessment of dyeing performance.

Materials and Equipment
Substrate: 100% Polyester fabric (scoured and pre-wetted)

Dye: Disperse Violet 8

Chemicals:

Dispersing agent (e.g., sodium lignosulfonate)

Levelling agent
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Acetic acid (for pH adjustment)

Sodium hydrosulfite (for reduction clearing)

Sodium hydroxide (for reduction clearing)

Equipment:

High-temperature laboratory dyeing machine (e.g., glycerin bath beaker dyer)

Beakers and graduated cylinders

Pipettes

pH meter

Analytical balance

Spectrophotometer (for dye uptake analysis)

Color measurement instrument (spectrophotometer or colorimeter)

Experimental Workflow
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Figure 1: Experimental workflow for high-temperature dyeing.
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Detailed Procedure
Dye Bath Preparation:

Prepare the dye bath with a liquor ratio of 1:10 (e.g., for a 10g fabric sample, use 100 mL

of water).

Add a dispersing agent (1.0 - 2.0 g/L) and a leveling agent (0.5 - 1.5 g/L) to the water.

Adjust the pH of the dye bath to 4.5 - 5.5 using acetic acid.[4]

Prepare a separate dispersion of Disperse Violet 8 (e.g., 2% on weight of fabric) by

pasting it with a small amount of water and dispersing agent. Add this to the dye bath.

Dyeing Cycle:

Introduce the pre-wetted polyester fabric into the dye bath at 60°C.

Run the dyeing apparatus for 15 minutes at this temperature to ensure even impregnation.

Increase the temperature to 130°C at a rate of 2°C per minute.

Hold the temperature at 130°C for 60 minutes.

Cool the dye bath down to 70°C at a rate of 2°C per minute.

Post-Dyeing Treatment:

Drain the dye bath and rinse the fabric.

Prepare a reduction clearing bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium

hydroxide.

Treat the dyed fabric in this solution at 80°C for 20 minutes to remove any unfixed surface

dye.

Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutralize the fabric with a dilute solution of acetic acid and then perform a final cold water

rinse.

Dry the fabric.

Quantitative Data and Analysis
Color Fastness Properties
The fastness properties of textiles are crucial for their performance and longevity. The following

table summarizes the fastness ratings for Disperse Violet 8 on polyester.

Fastness Test Fading Staining

Washing (ISO) 4-5 4-5

Perspiration (ISO) 5 4-5

Ironing (ISO) 4-5 3-4

Light (ISO) 6 -

Source: Grading is on a scale of 1 to 5 for washing, perspiration, and ironing (5 being the best),

and 1 to 8 for light fastness (8 being the best).

Dye Uptake and Exhaustion
The percentage of dye exhaustion from the bath can be determined spectrophotometrically.

This is a critical parameter for optimizing dyeing efficiency and reproducibility.

Protocol for Determining Dye Exhaustion:

Prepare a calibration curve for Disperse Violet 8 at its wavelength of maximum absorbance

(λmax).

Measure the absorbance of the dye bath before and after the dyeing process.

Calculate the percentage exhaustion (%E) using the following formula:

%E = [(A₀ - A₁) / A₀] x 100
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Where:

A₀ = Initial absorbance of the dye bath

A₁ = Final absorbance of the dye bath

The following table can be used to record dye exhaustion at different dyeing temperatures.

Dyeing
Temperature (°C)

Initial Absorbance
(A₀)

Final Absorbance
(A₁)

% Exhaustion

100

110

120

130

140

Note: This table is a template. Researchers should populate it with their own experimental data.

Colorimetric Data
The color of the dyed fabric can be quantitatively assessed by measuring the CIELAB color

coordinates (L, a, b*).

L*: Lightness (0 = black, 100 = white)

a: Red-green coordinate (+a = red, -a* = green)

b: Yellow-blue coordinate (+b = yellow, -b* = blue)

This data is essential for color matching and quality control.
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Dye Concentration
(% owf)

L a b*

0.5

1.0

2.0

4.0

Note: This table is a template. Researchers should populate it with their own experimental data.

Safety and Handling Considerations for a Research
Environment
While Disperse Violet 8 is primarily used in the textile industry, its handling in a research

setting, especially one that may involve drug development professionals, requires adherence to

strict safety protocols.

Logical Relationship of Safety Protocols

Hazard Identification

Personal Protective Equipment (PPE)

Safe Handling Waste Disposal

Review Safety Data Sheet (SDS)

Identify Potential Hazards:
- Skin Sensitization

- Respiratory Irritation
- Aquatic Toxicity

Safety Goggles Gloves (Nitrile) Lab Coat Respirator (for powders)

Work in a Ventilated Area
(Fume Hood)

Avoid Dust Inhalation Prevent Skin and Eye Contact

Collect All Dye Waste

Dispose as Hazardous Waste
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Figure 2: Logical flow of safety protocols for handling Disperse Violet 8.

General Precautions:

Always consult the Safety Data Sheet (SDS) for Disperse Violet 8 before use.

Handle the dye powder in a well-ventilated area or a fume hood to avoid inhalation.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Some disperse dyes have been shown to be skin sensitizers. While specific data for

Disperse Violet 8 is not readily available, it is prudent to handle it as a potential sensitizer.

Relevance for Drug Development Professionals: Although not a pharmaceutical compound, the

handling of potent colored powders and organic molecules in a laboratory setting shares

common principles with the handling of active pharmaceutical ingredients (APIs). The protocols

for containment, PPE usage, and waste disposal are transferable. Furthermore, understanding

the potential for skin sensitization and the need for toxicological data is crucial in both fields.

Currently, there is a lack of publicly available, specific toxicological data (e.g., cytotoxicity,

genotoxicity) for Disperse Violet 8. Therefore, any application outside of its intended use in

textiles would necessitate a thorough toxicological evaluation.

Conclusion
The high-temperature exhaust dyeing method is a reliable and effective process for applying

Disperse Violet 8 to polyester, yielding vibrant violet shades with good fastness properties.

The protocols and data presented in these application notes provide a solid foundation for

researchers to conduct reproducible and well-documented experiments. Adherence to the

detailed procedures and safety guidelines is paramount for achieving high-quality results and

ensuring a safe laboratory environment. For any non-traditional applications, a comprehensive

toxicological assessment of Disperse Violet 8 is strongly recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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